Cas no 116289-59-9 (3-m-Tolyloxy-phenylamine)

• Product Name: 3-m-Tolyloxy-phenylamine
• CAS No: 116289-59-9
• Molecular Formula: C₁₃H₁₃NO
• Molecular Weight: 199.24842
• CID: 131167
• PubChem ID: 21285564

3-m-Tolyloxy-phenylamine Properties

Names and Identifiers

• Benzenamine,3-(3-methylphenoxy)-
• 3-(3-Methylphenoxy)aniline
• 3-(3-methylphenoxy)Benzenamine
• 3-M-tolyloxy-phenylamine
• 3-(m-Tolyloxy)aniline
• Benzenamine, 3-(3-methylphenoxy)-
• AKOS006294354
• FT-0728645
• SCHEMBL1178763
• A1-49785
• EN300-364922
• DTXSID60612007
• 116289-59-9

• MDL： MFCD06656960
• InChIKey： MQHARMNTKNAABO-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13NO/c1-10-4-2-6-12(8-10)15-13-7-3-5-11(14)9-13/h2-9H,14H2,1H3
• SMILES： CC1=CC(=CC=C1)OC2=CC=CC(=C2)N

Computed Properties

• Exact Mass: 199.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.099714038g/mol
• Heavy Atom Count: 15
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25